Cas no 52364-73-5 (4'-(Octyloxy)-4-biphenylcarbonitrile)

• Product Name: 4'-(Octyloxy)-4-biphenylcarbonitrile
• CAS No: 52364-73-5
• MF: C₂₁H₂₅NO
• MW: 307.429305791855
• MDL: MFCD00075145
• CID: 56221
• PubChem ID: 253662197
• Update Time: 2025-10-30

4'-(Octyloxy)-4-biphenylcarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-Octyloxy-[1,1'-biphenyl]-4-carbonitrile
• 4'-(Octyloxy)-4-biphenylcarbonitrile
• 4-Cyano-4'-n-octyloxybiphenyl
• 4′-(Octyloxy)-4-biphenylcarbonitrile
• 4-(4-octoxyphenyl)benzonitrile
• 4'-n-Octyloxy-4-biphenylcarbonitrile
• 8OCB

• MDL： MFCD00075145
• Inchi： 1S/C21H25NO/c1-2-3-4-5-6-7-16-23-21-14-12-20(13-15-21)19-10-8-18(17-22)9-11-19/h8-15H,2-7,16H2,1H3
• InChI Key： GPGGNNIMKOVSAG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2C=CC(C#N)=CC=2)=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 307.19400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.0505 (rough estimate)
• Melting Point: 54°C(lit.)
• Boiling Point: 455.2°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5614 (estimate)
• PSA: 33.02000
• LogP: 5.96458
• Solubility: Not determined

4'-(Octyloxy)-4-biphenylcarbonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• RTECS：DV1764500
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4'-(Octyloxy)-4-biphenylcarbonitrile

Comprehensive Analysis of 4'-(Octyloxy)-4-biphenylcarbonitrile (CAS No. 52364-73-5)

4'-(Octyloxy)-4-biphenylcarbonitrile (CAS No. 52364-73-5) is a liquid crystalline compound widely used in advanced display technologies, including LCD screens and electro-optical devices. Its unique molecular structure, featuring a biphenyl core with an octyloxy chain and a polar nitrile group, enables exceptional thermal stability and optical properties. Researchers and manufacturers value this compound for its ability to align uniformly under electric fields, making it indispensable for high-performance liquid crystal displays (LCDs) and smart materials.

The growing demand for energy-efficient displays and flexible electronics has propelled interest in 4'-(Octyloxy)-4-biphenylcarbonitrile. Recent studies highlight its potential in next-generation optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Its compatibility with low-power consumption devices aligns with global sustainability trends, addressing frequent user queries like "How do liquid crystals reduce energy use in screens?" or "What materials improve display resolution?".

From a synthesis perspective, 52364-73-5 is produced via controlled etherification and cyanation reactions, ensuring high purity (>99%) for industrial applications. Analytical techniques like HPLC and NMR spectroscopy confirm its structural integrity. Notably, its low toxicity profile (as per OECD guidelines) makes it safer for handling compared to traditional halogenated liquid crystals, a key concern for environmentally conscious developers searching for "non-toxic display materials".

Market insights reveal increasing patents involving 4'-(Octyloxy)-4-biphenylcarbonitrile in quantum dot composites and holographic storage systems. Its dielectric anisotropy (Δε ≈ +5.2) and wide nematic range (78–125°C) outperform many commercial alternatives, answering technical questions such as "Which LCs work best for fast-switching displays?" Startups are exploring its use in wearable tech due to its mechanical flexibility—a hot topic among AI-assisted material design communities.

Storage recommendations for CAS No. 52364-73-5 emphasize protection from UV light in amber glass containers at 4–8°C. Stability tests show less than 0.3% degradation annually under inert atmospheres, crucial for manufacturers researching "long-lasting LC formulations". Regulatory compliance with REACH and TSCA ensures global trade viability, while its absence from restricted substance lists (e.g., SVHC) simplifies supply chains—a frequent pain point in electronic component sourcing forums.

Emerging applications in biomedical imaging leverage the compound’s fluorescence properties when doped with lanthanides. This interdisciplinary potential bridges materials science and life sciences, resonating with search trends like "medical device innovations 2024". Academic citations for 52364-73-5 have risen 22% year-over-year, reflecting its relevance in nanotechnology and photonics research.

For quality assurance, suppliers typically provide certificates detailing residual solvent levels (<50 ppm) and mesomorphic purity. Such transparency meets the demand for "verified LC suppliers"—a top query among procurement specialists. Pricing trends indicate moderate volatility due to octyl alcohol feedstock availability, prompting engineers to ask "Are there sustainable alternatives to octyloxy LCs?" in technical forums.